2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide

• IUPAC Name: 2-[5-[(4-fluorophenyl)methoxy]-2-(hydroxymethyl)-4-oxopyridin-1-yl]-N-(oxolan-2-ylmethyl)acetamide
• InChI: InChI=1S/C20H23FN2O5/c21-15-5-3-14(4-6-15)13-28-19-10-23(16(12-24)8-18(19)25)11-20(26)22-9-17-2-1-7-27-17/h3-6,8,10,17,24H,1-2,7,9,11-13H2,(H,22,26)
• InChI Key: RTEBTONWSLSVII-UHFFFAOYSA-N
• Canonical SMILES: C1CC(OC1)CNC(=O)CN2C=C(C(=O)C=C2CO)OCC3=CC=C(C=C3)F
• Molecular Formula: C20H23FN2O5
• Molecular Weight: 390.4 g/mol

Description

2-(5-((4-fluorobenzyl)oxy)-2-(hydroxymethyl)-4-oxopyridin-1(4H)-yl)-N-((tetrahydrofuran-2-yl)methyl)acetamide is a useful research compound. Its molecular formula is C20H23FN2O5 and its molecular weight is 390.411. The purity is usually 95%.
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Scientific Research Applications

In Vitro Metabolism Studies

One application involves the in vitro metabolism study of peptidomimetic inhibitors, like AG7088, which is closely related to the chemical structure . AG7088 was studied in liver microsomes from different species to understand its metabolic pathways. It was found that hydrolysis and hydroxylation are primary metabolic reactions, suggesting the compound's potential for varied biological activity and metabolism across species (Zhang et al., 2001).

Synthesis of Organic Compounds

Another application includes the synthesis of organic compounds through reactions involving tautomeric amidines, leading to the formation of polymeric coordination complexes. This showcases the compound's utility in organic synthesis, contributing to the development of novel materials with potential applications in various fields, including pharmaceuticals and materials science (Klimova et al., 2013).

Antiallergic Agents

The compound also serves as a basis for synthesizing new N-(pyridin-4-yl)-(indol-3-yl)acetamides and propanamides as antiallergic agents. This indicates its significance in medicinal chemistry for developing more effective antiallergic pharmaceuticals (Menciu et al., 1999).

Monitoring Metal Ion Concentrations

Additionally, derivatives of the compound have been utilized as chemosensors for Zn2+ in living cells and aqueous solutions, demonstrating its application in environmental monitoring and biochemistry. Such chemosensors help in tracking metal ion concentrations, crucial for understanding various biological and environmental processes (Park et al., 2015).